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Abstract
17-Dimethylaminoethylamino-17-demethoxygeldanamycin (17-DMAG), also known as

Alvespimycin, is a potent, water-soluble, semi-synthetic derivative of the benzoquinone

ansamycin antibiotic geldanamycin.[1][2] As a second-generation inhibitor of Heat Shock

Protein 90 (HSP90), 17-DMAG has demonstrated significant anti-tumor activity in a range of

preclinical and clinical settings.[2] By binding to the N-terminal ATP-binding pocket of HSP90, it

competitively inhibits the chaperone's intrinsic ATPase activity, leading to the misfolding,

ubiquitination, and subsequent proteasomal degradation of a wide array of oncogenic client

proteins.[3] This disruption of multiple critical signaling pathways simultaneously makes HSP90

an attractive target for cancer therapy, and 17-DMAG a compound of continued interest. This

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, mechanism of action, and key experimental data related to 17-DMAG.

Chemical Structure and Physicochemical Properties
17-DMAG was developed to improve upon the poor water solubility and metabolic instability of

its predecessor, 17-AAG.[4] Its enhanced pharmaceutical properties, including greater water
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solubility and bioavailability, have made it a more viable candidate for clinical investigation.[2]

Property Value Reference

IUPAC Name

[(4E,6Z,8S,9S,10E,12S,13R,1

4S,16R)-19-[2-

(dimethylamino)ethylamino]-13

-hydroxy-8,14-dimethoxy-

4,10,12,16-tetramethyl-

3,20,22-trioxo-2-

azabicyclo[16.3.1]docosa-

1(21),4,6,10,18-pentaen-9-yl]

carbamate

[4]

Synonyms
Alvespimycin, KOS-1022, NSC

707545
[5]

CAS Number 467214-20-6 [5]

Molecular Formula C₃₂H₄₈N₄O₈ [5]

Molecular Weight 616.8 g/mol [5]

SMILES

C[C@H]1C--INVALID-LINK--

NC2=CC(=O)C(=C(C1)C2=O)

NCCN(C)C)/C)OC)OC(=O)N)\

C)C)O">C@@HOC

[1]

InChI Key
KUFRQPKVAWMTJO-

LMZWQJSESA-N
[5]

Solubility

Water-soluble. Soluble in DMF

(20 mg/ml), DMSO (13 mg/ml),

and Ethanol (2 mg/ml).

[5]

Purity ≥98% [5]

Formulation Crystalline solid [5]

Mechanism of Action: HSP90 Inhibition
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HSP90 is a molecular chaperone that plays a critical role in the conformational maturation,

stability, and function of numerous "client" proteins. Many of these client proteins are key

components of signal transduction pathways that are often dysregulated in cancer, promoting

cell proliferation, survival, and metastasis.[6]

17-DMAG exerts its biological effects by binding to the ATP-binding site in the N-terminal

domain of HSP90. This action inhibits the protein's essential ATPase activity, which is required

for the proper functioning of the chaperone cycle.[7] The inhibition of HSP90 leads to the

destabilization of its client proteins, which are then targeted for degradation by the ubiquitin-

proteasome pathway.[8] A compensatory up-regulation of other heat shock proteins, notably

HSP70, is a well-established pharmacodynamic marker of HSP90 inhibition.[3]
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Caption: Mechanism of 17-DMAG action on the HSP90 signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/product/b8063562/docs?utm_src=pdf-body-img#17-dmag-a-technical-guide-to-a-potent-hsp90-inhibitor
https://www.benchchem.com/product/b8063562/docs?utm_src=pdf-body#17-dmag-a-technical-guide-to-a-potent-hsp90-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key HSP90 Client Proteins Affected by 17-DMAG
The inhibition of HSP90 by 17-DMAG leads to the degradation of a broad spectrum of client

proteins. This pleiotropic effect is central to its anti-cancer activity.

Client Protein Signaling Pathway Role in Cancer Reference

Akt PI3K/Akt/mTOR
Survival, Proliferation,

Metabolism
[3][9]

Raf-1 MAPK/ERK
Proliferation,

Differentiation
[8][9]

HER2 (ERBB2)
Receptor Tyrosine

Kinase

Proliferation,

Metastasis
[8]

CDK4 Cell Cycle G1/S Phase Transition [8]

Survivin Apoptosis Inhibition of Apoptosis [3]

MMP2 Extracellular Matrix Invasion, Metastasis [3]

IKK NF-κB Inflammation, Survival [10]

Quantitative Data
In Vitro Potency
The potency of 17-DMAG has been evaluated in various assays and cell lines.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/product/b8063562/docs?utm_src=pdf-body#17-dmag-a-technical-guide-to-a-potent-hsp90-inhibitor
https://www.benchchem.com/product/b8063562/docs?utm_src=pdf-body#17-dmag-a-technical-guide-to-a-potent-hsp90-inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC5593576/
https://www.researchgate.net/figure/Effect-of-17-DMAG-and-19Ph-DMAG-on-Hsp90-client-proteins-and-heat-shock-protein-induction_fig6_261221349
https://aacrjournals.org/clincancerres/article/17/6/1561/12212/A-Phase-I-Study-of-the-Heat-Shock-Protein-90
https://www.researchgate.net/figure/Effect-of-17-DMAG-and-19Ph-DMAG-on-Hsp90-client-proteins-and-heat-shock-protein-induction_fig6_261221349
https://aacrjournals.org/clincancerres/article/17/6/1561/12212/A-Phase-I-Study-of-the-Heat-Shock-Protein-90
https://aacrjournals.org/clincancerres/article/17/6/1561/12212/A-Phase-I-Study-of-the-Heat-Shock-Protein-90
https://pmc.ncbi.nlm.nih.gov/articles/PMC5593576/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5593576/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2904580/
https://www.benchchem.com/product/b8063562/docs?utm_src=pdf-body#17-dmag-a-technical-guide-to-a-potent-hsp90-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Assay/Cell Line Reference

IC₅₀ 24 nM
Hsp90 Inhibition (cell-

free)

IC₅₀ 62 nM
Hsp90 Inhibition (cell-

free)

GI₅₀ (mean) 53 nM NCI 60-cell line panel

IC₅₀ 20 nM
HUVEC proliferation

(FGF-2 induced)
[2]

IC₅₀ 22 nM
HUVEC proliferation

(VEGF induced)
[2]

Pharmacokinetic Parameters
The pharmacokinetic profile of 17-DMAG has been characterized in both preclinical and clinical

studies.

Species/Stu
dy

Dose &
Route

Cmax AUC t₁/₂ Reference

Mice

(CD2F1)
75 mg/kg i.v.

18 - 24.2

µg/mL
19.2 µg/mL·h - [5]

Human

(Phase I)

80 mg/m² i.v.

(weekly)
2680 nmol/L - 24.6 ± 8.6 h [4][11]

Human

(Phase I)

1.5 to 46

mg/m² i.v.

(daily x 5)

0.071 to 1.7

µg/mL

0.7 to 14.7

µg/mL·h
24 ± 15 h [4]

Experimental Protocols
HSP90 ATPase Activity Assay
This assay measures the ability of 17-DMAG to inhibit the ATP hydrolysis activity of HSP90. A

common method is a colorimetric assay that detects the amount of inorganic phosphate (Pi)
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released.[7]

Principle: The assay is based on the formation of a phosphomolybdate complex, which is then

reduced to form a colored product (e.g., with malachite green) that can be quantified

spectrophotometrically.[7]

Methodology:

Reagent Preparation: Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 7.4, 20 mM KCl,

6 mM MgCl₂), a solution of purified HSP90 protein, an ATP solution, and the test compound

(17-DMAG) at various concentrations. Prepare the malachite green colorimetric detection

reagent.

Reaction Setup: In a 96-well or 384-well plate, add the reaction buffer, HSP90 protein, and

the test compound or vehicle control.

Initiation: Start the reaction by adding ATP to each well.

Incubation: Incubate the plate at 37°C for a defined period (e.g., 90 minutes) to allow for ATP

hydrolysis.

Termination and Detection: Stop the reaction and measure the generated inorganic

phosphate by adding the malachite green reagent.

Measurement: Read the absorbance at the appropriate wavelength (e.g., 620-650 nm) using

a microplate reader.

Analysis: Calculate the percentage of inhibition for each concentration of 17-DMAG relative

to the vehicle control and determine the IC₅₀ value.

Western Blot Analysis of HSP70 and Client Proteins
This technique is used to assess the pharmacodynamic effects of 17-DMAG in cells by

measuring the levels of HSP90 client proteins and the induction of HSP70.[12]

Methodology:
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Cell Culture and Treatment: Plate cells (e.g., MDA-MB-468 breast cancer cells) and allow

them to adhere. Treat the cells with various concentrations of 17-DMAG or vehicle control for

a specified time (e.g., 24 hours).[9]

Cell Lysis: Harvest the cells and lyse them in a suitable lysis buffer (e.g., RIPA buffer)

containing protease and phosphatase inhibitors to extract total protein.

Protein Quantification: Determine the protein concentration of each lysate using a standard

protein assay (e.g., BCA assay).

SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl

sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or

nitrocellulose).

Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in

TBST) to prevent non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the

target proteins (e.g., anti-Akt, anti-Raf-1, anti-HSP70) and a loading control (e.g., anti-β-

actin) overnight at 4°C.[12]

Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish

peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.[12]

Detection: Add an enhanced chemiluminescence (ECL) substrate and detect the signal using

a chemiluminescence imaging system or X-ray film.[12]

Analysis: Quantify the band intensities using densitometry software. Normalize the target

protein band intensity to the loading control to compare protein levels between treatments.

[12]
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Caption: A generalized workflow for Western Blot analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/product/b8063562/docs?utm_src=pdf-body-img#17-dmag-a-technical-guide-to-a-potent-hsp90-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytotoxicity/Cell Viability (MTT) Assay
The MTT assay is a colorimetric method used to assess the cytotoxic effects of 17-DMAG by

measuring the metabolic activity of cells.[13]

Principle: Metabolically active cells contain mitochondrial dehydrogenases that reduce the

yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a

purple formazan product. The amount of formazan produced is proportional to the number of

viable cells.[13][14]

Methodology:

Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow

them to attach overnight.

Compound Treatment: Treat the cells with a serial dilution of 17-DMAG and a vehicle control.

Incubation: Incubate the plate for a desired period (e.g., 72 hours) at 37°C in a 5% CO₂

incubator.

MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate

for an additional 2-4 hours.[13]

Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g.,

DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[15]

Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570

nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract

background.

Data Analysis: Calculate the percentage of cell viability for each concentration compared to

the vehicle-treated control cells and determine the GI₅₀/IC₅₀ value.

Quantification of 17-DMAG in Plasma by LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and

specific method for quantifying 17-DMAG in biological matrices like plasma.[16][17]
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Methodology:

Sample Preparation:

To a 200 µL plasma sample, add an internal standard (IS), such as beclomethasone or 17-

AAG, to correct for extraction variability.[16][17]

Perform a liquid-liquid extraction with a solvent like ethyl acetate or a protein precipitation

with ice-cold acetonitrile.[16][17]

Vortex and centrifuge the samples.

Evaporate the supernatant to dryness and reconstitute the residue in the mobile phase.

Chromatographic Separation:

Inject the prepared sample into an HPLC system.

Separate 17-DMAG and the IS on a C18 or phenyl reverse-phase column (e.g., Agilent

Zorbax SB-C18).[16][17]

Use an isocratic or gradient mobile phase, typically consisting of an organic solvent (e.g.,

methanol or acetonitrile) and an aqueous solution with a modifier (e.g., 0.1-0.2% formic

acid).[16][17]

Mass Spectrometric Detection:

The column effluent is introduced into a mass spectrometer, typically using an electrospray

ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[16][17]

Operate the mass spectrometer in Selected Reaction Monitoring (SRM) mode to monitor

specific precursor-to-product ion transitions for 17-DMAG (e.g., m/z 617.3) and the IS.[16]

[17]

Quantification:

Construct a calibration curve by analyzing standards of known 17-DMAG concentrations

in the same biological matrix.
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Calculate the concentration of 17-DMAG in the unknown samples by comparing the peak

area ratio of the analyte to the IS against the calibration curve.

Conclusion
17-DMAG is a potent and pharmacologically optimized HSP90 inhibitor that has provided a

valuable tool for investigating the therapeutic potential of targeting this critical molecular

chaperone. Its ability to induce the degradation of a wide array of oncoproteins underscores its

broad anti-cancer potential. The data and protocols summarized in this guide offer a

foundational resource for researchers and drug development professionals working to advance

HSP90-targeted therapies. The continued study of compounds like 17-DMAG is crucial for

understanding the complex biology of HSP90 and for the development of novel and effective

cancer treatments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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